![molecular formula C17H24ClN3O3S B4239960 1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine](/img/structure/B4239960.png)
1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine
Overview
Description
1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity as a recreational drug in the 2000s. However, in recent years, TFMPP has been studied for its potential scientific research applications.
Mechanism of Action
The exact mechanism of action of 1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A, 5-HT1B, and 5-HT2 receptors. This results in an increase in serotonin signaling, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain. It has also been found to increase heart rate, blood pressure, and body temperature. Additionally, this compound has been shown to have anxiogenic effects, meaning it can induce anxiety in some individuals.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine in lab experiments is its ability to selectively target serotonin receptors. This allows for more precise and specific studies of serotonin signaling pathways. However, one limitation is its potential for inducing anxiety in some individuals, which can confound results.
Future Directions
There are several future directions for research on 1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine. One area of interest is its potential use in studying the role of serotonin receptors in anxiety and depression. Additionally, this compound could be used to study the effects of serotonin signaling on various physiological processes, such as cardiovascular function and thermoregulation. Finally, further research could be done to identify more selective and potent compounds that target serotonin receptors.
Scientific Research Applications
1-(3-chlorophenyl)-4-{[1-(methylsulfonyl)-3-piperidinyl]carbonyl}piperazine has been studied for its potential use in scientific research. It has been found to have affinity for the serotonin 5-HT1A, 5-HT1B, and 5-HT2 receptors. This makes this compound a useful tool for studying the role of these receptors in various physiological and pathological processes.
Properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(1-methylsulfonylpiperidin-3-yl)methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3O3S/c1-25(23,24)21-7-3-4-14(13-21)17(22)20-10-8-19(9-11-20)16-6-2-5-15(18)12-16/h2,5-6,12,14H,3-4,7-11,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKURJEJWWDJBHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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